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Compound of Interest

Compound Name: 3-Chloro-4-fluorobenzaldehyde

Cat. No.: B1582058

An In-depth Technical Guide to the Safe Handling of 3-Chloro-4-fluorobenzaldehyde

Foreword: A Proactive Approach to Chemical Safety

In the fast-paced world of pharmaceutical research and drug development, the pressure to
innovate can often overshadow the foundational principles of laboratory safety. This guide is
intended for the skilled researcher, scientist, and drug development professional, offering a
focused examination of 3-Chloro-4-fluorobenzaldehyde. It moves beyond mere compliance,
aiming to instill a deep, causal understanding of the protocols required to handle this versatile
yet hazardous chemical intermediate. Our philosophy is that a well-informed scientist is a safe
scientist, and that true expertise is demonstrated not just in synthetic outcomes, but in the
meticulous execution of every step that leads there.

The Synthetic Significance of 3-Chloro-4-
fluorobenzaldehyde

3-Chloro-4-fluorobenzaldehyde is a substituted aromatic aldehyde whose value in organic
synthesis is significant.[1] Its unique electronic properties, stemming from the electron-
withdrawing nature of its chlorine and fluorine substituents, make the aldehyde group a potent
electrophile for various nucleophilic addition and condensation reactions.[1] This reactivity
profile has established it as a critical building block in the synthesis of a range of high-value
molecules, including:
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e Pharmaceuticals: It serves as a key intermediate in the development of novel anti-
inflammatory, analgesic, and anti-cancer agents.[1]

e Agrochemicals: It is utilized in the synthesis of advanced herbicides and pesticides.[1]

o Material Science: The compound is integrated into the formulation of specialized polymers
and resins to enhance thermal stability and chemical resistance.[1]

Given its integral role in these critical research areas, a comprehensive understanding of its
properties and safe handling is not just recommended—it is imperative.

Physicochemical and Hazard Profile

A foundational aspect of safe handling is a thorough understanding of the compound's physical
and chemical properties. These characteristics dictate its behavior under various laboratory
conditions and inform the necessary safety precautions.

Key Physicochemical Data

The following table summarizes the essential physicochemical properties of 3-Chloro-4-
fluorobenzaldehyde.
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Property Value Source
CAS Number 34328-61-5 [1][2][3]
Molecular Formula C7H4CIFO [11[2][3]
Molecular Weight 158.56 g/mol [1112]14]

White or colorless to light

Appearance yellow powder, lump, or clear [1]
liquid

Melting Point 28-30 °C (lit.) [2][3]I5]

Boiling Point 220.5 £ 20.0 °C at 760 mmHg [2]

] > 110 °C (> 230 °F) - closed

Flash Point [5]
cup

Density 1.4+0.1 g/lcm?3 [2]

Note: As the melting point is near ambient temperature, this substance may be encountered as
either a solid or a liquid.

GHS Hazard Identification and Toxicological Summary

3-Chloro-4-fluorobenzaldehyde is classified under the Globally Harmonized System (GHS)
with specific hazard warnings that must be understood and respected.[4] While comprehensive
toxicological data is limited, the available information necessitates stringent handling protocols.

[3][5]

Hazard Classification GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

. _ H319: Causes serious eye
Serious Eye Damage/Irritation Category 2

irritation
Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o
(Single Exposure) irritation
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Toxicological Insights:

o Acute Effects: The primary hazards are irritant in nature. Direct contact can cause
inflammation and irritation to the skin and eyes.[4][5] Inhalation of vapors or dust may lead to
irritation of the respiratory tract.[3][4]

e Carcinogenicity: No component of this product at levels greater than or equal to 0.1% is
identified as a probable, possible, or confirmed human carcinogen by IARC.[3]

e Chronic Effects: Data on long-term exposure is not readily available. Therefore, the
precautionary principle dictates that chronic exposure should be minimized through robust
engineering controls and consistent use of personal protective equipment.[5]

Core Protocols for Safe Handling and Storage

The following protocols are designed as a self-validating system. Adherence to these steps is
critical to mitigate the risks identified in the hazard profile.

Engineering Controls: The First Line of Defense

The primary method for controlling exposure is to handle the chemical within a properly
functioning and certified chemical fume hood. This is non-negotiable.

» Rationale: A fume hood provides constant ventilation, drawing vapors and dusts away from
the user's breathing zone, which directly mitigates the respiratory irritation hazard (H335).[5]

» Validation: Ensure the fume hood has a current inspection sticker and that the airflow monitor
indicates it is functioning correctly before beginning any work. Eyewash stations and safety
showers must be located in immediate proximity to the workstation.[5]

Standard Operating Procedure for Handling

This workflow outlines the essential steps for safely weighing and using 3-Chloro-4-
fluorobenzaldehyde in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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